6-(2-Chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• IUPAC Name: 6-(2-chlorophenyl)-2-oxo-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H8ClNO3/c13-9-4-2-1-3-7(9)10-6-5-8(12(16)17)11(15)14-10/h1-6H,(H,14,15)(H,16,17)
• InChI Key: PINQDMVGEKTYSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=C(C(=O)N2)C(=O)O)Cl
• Molecular Formula: C12H8ClNO3
• DSSTOX Substance ID: DTXSID101179077
• Molecular Weight: 249.65 g/mol
• CAS No.: 147283-47-4

Description

6-(2-Chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (6-CPCA) is a compound belonging to the family of pyridine carboxylic acids. It is a white crystalline solid and is soluble in water and alcohols. 6-CPCA is a versatile molecule with a wide range of applications in the fields of organic synthesis, pharmaceuticals, and biochemistry. The compound has been studied for its potential use as a drug, for its ability to act as a catalyst in the synthesis of other compounds, and for its possible role in biochemical and physiological processes.

Scientific Research Applications

Chemical Synthesis and Reactivity

• The compound has been involved in studies examining its reactivity in chemical synthesis. For instance, it has been used in condensation reactions producing different chromanone and chromenone products (El‐Shaaer et al., 2014).
• Another study explored its reaction producing an unusual isomer of a 1,4-dihydropyridine, highlighting its unique chemical behavior (Patterson & Nelson, 1988).

Materials Science and Textile Applications

• It has been used in the synthesis of disperse dyes for textile applications. The metal complexation of these dyes with copper, cobalt, and zinc was studied, demonstrating its potential in the textile industry (Abolude et al., 2021).

Antimicrobial Studies

• The compound and its derivatives have shown promise in antimicrobial applications. A study on its reaction with transition metals indicated significant antibacterial activity, which could be relevant in medical and microbiological research (Sadeek et al., 2015).

Molecular and Structural Analysis

• Several studies have focused on its molecular and structural properties. For example, research has been conducted on the synthesis, crystal structure, and molecular modeling of its derivatives (Novoa de Armas et al., 2000).

Physical Properties in Solutions

• Investigations into the physical properties of dihydropyridine derivatives in different solvents have also been carried out. This includes studies on density, sound speed, and viscosity, which are crucial for understanding its behavior in various mediums (Baluja & Talaviya, 2016).